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Compound of Interest

Compound Name: JI130

Cat. No.: B12385353

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and operational
integrity. This document provides essential, immediate safety and logistical information for the
proper disposal of JI130, a Hes1 inhibitor used in research. While JI1130 is generally shipped
as a non-hazardous chemical, adherence to proper disposal protocols is necessary to ensure a
safe laboratory environment and compliance with institutional and regulatory standards.

Immediate Safety and Handling Precautions

Before proceeding with the disposal of JI130, it is imperative to consult your institution's
specific safety guidelines and Chemical Hygiene Plan. The following are general
recommendations for handling JI130:

o Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a
lab coat, safety glasses, and gloves, when handling JI130.

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to minimize the risk of inhalation.

« Spill Management: In the event of a spill, absorb the material with an inert absorbent (e.qg.,
vermiculite, sand) and place it in a sealed container for disposal. Avoid generating dust.

JI130 Disposal Plan: A Step-by-Step Guide
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The disposal of JI130 should be approached systematically to ensure safety and compliance.
The following procedure outlines the recommended steps for the disposal of unused or waste
JI130.

Waste Identification and Segregation:

e Unused Product: Unused JI130 in its original container should be clearly labeled as "Waste
JI130."

o Contaminated Materials: Any materials that have come into contact with JI130, such as
pipette tips, centrifuge tubes, and gloves, should be considered contaminated waste. These
items must be segregated from general laboratory waste.

Waste Collection and Storage:

e Solid Waste:

o Collect all solid waste contaminated with JI130 in a dedicated, leak-proof, and clearly
labeled waste container.

o The container should be made of a material compatible with the chemical.
e Liquid Waste (Solutions):

o If JI1130 has been dissolved in a solvent, the resulting solution should be collected in a
separate, sealed, and appropriately labeled waste container.

o The label must clearly indicate "Waste: JI130" and the name of the solvent(s) used.

o Do not mix with other chemical waste streams unless compatibility has been confirmed.

Disposal Pathway:

» Non-Hazardous Waste Stream: Based on supplier information indicating that JI130 is
shipped as a non-hazardous chemical, it may be suitable for disposal through your
institution's non-hazardous chemical waste stream.[1]
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e Institutional Guidelines:Crucially, you must consult and adhere to your institution's specific
guidelines for the disposal of non-hazardous chemical waste. These procedures are
established to comply with local and national regulations.

o Contact Environmental Health and Safety (EHS): Before initiating disposal, contact your
institution's Environmental Health and Safety (EHS) department to confirm the appropriate
disposal route for JI1130. Provide them with all available information, including the chemical
name, CAS number (2234271-86-2), and any safety information you have.

Quantitative Data Summary

For clarity and ease of reference, the key quantitative data for JI130 is summarized in the table
below.

Property Value

CAS Number 2234271-86-2
Molecular Formula C23H24N203
Molecular Weight 376.46 g/mol

Experimental Protocols

While this document focuses on disposal, it is important to note that all experimental work
involving JI130 should be conducted in accordance with your laboratory's standard operating
procedures and any specific protocols developed for its use. Detailed methodologies for
experiments using JI130 can be found in relevant scientific literature.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of JI130.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12385353?utm_src=pdf-body
https://www.benchchem.com/product/b12385353?utm_src=pdf-body
https://www.benchchem.com/product/b12385353?utm_src=pdf-body
https://www.benchchem.com/product/b12385353?utm_src=pdf-body
https://www.benchchem.com/product/b12385353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Pathway
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Caption: Logical workflow for the proper disposal of JI130.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
JI130, contributing to a secure and efficient laboratory environment. Always prioritize safety
and consult your institution's EHS department for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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